(4-cyclohexyl-3-oxopiperazin-1-yl)(2,4-dimethylphenyl)acetic acid

• IUPAC Name: 2-(4-cyclohexyl-3-oxopiperazin-1-yl)-2-(2,4-dimethylphenyl)acetic acid
• InChI: InChI=1S/C20H28N2O3/c1-14-8-9-17(15(2)12-14)19(20(24)25)21-10-11-22(18(23)13-21)16-6-4-3-5-7-16/h8-9,12,16,19H,3-7,10-11,13H2,1-2H3,(H,24,25)
• InChI Key: PUJDOPJITDQTAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C(=O)O)N2CCN(C(=O)C2)C3CCCCC3)C
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

(4-cyclohexyl-3-oxopiperazin-1-yl)(2,4-dimethylphenyl)acetic acid, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). This chemical compound has been extensively studied for its potential therapeutic applications in the treatment of various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

The mechanism of action of this compound is not clear from the available literature. It might interact with biological systems in a way similar to other piperazine or phenylacetic acid derivatives, but this is purely speculative without further information.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.

Future Directions

The future directions for research on this compound are not clear from the available literature. It could potentially be investigated for various applications, depending on its physical, chemical, and biological properties. Further studies would be needed to explore these possibilities.